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Amprolium at a Glance

Aspect Details

Product Form 10% Liquid Solution [1] [2], 20% Soluble Powder [3]

Approx. Cost From $5.95 (for a 1oz liquid) to $20.99 (for a 100z powder) [2] [3]

Mode of Action Competitively inhibits thiamine (Vitamin B1) uptake in coccidia [4] [5]
Reported Efficacy (vs. Significant improvement in body weight gain and feed intake; reduced
E. tenella) oocyst shedding and lesion severity [4]

Mortality in Challenge 20% (same as infected, untreated control) [4]

Study

Experimental Insights and Comparisons

A 2025 study provides direct experimental data comparing amprolium with probiotics, both alone and in

combination [4]. The workflow and key findings of this study are summarized below.
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Key Findings from the Study: [4]

« Amprolium Monotherapy: Effectively improved weight gain and reduced oocyst shedding and
intestinal lesions. However, mortality was 20%, which was the same as the infected, untreated
control group.

e Probiotics (Prophylactic): Showed similar benefits to amprolium in improving performance
parameters, indicating their potential as a preventive non-chemical alternative.

e Combination Therapy (Amprolium + Probiotics): Resulted in an unexpected finding: 0% mortality,
but higher lesion scores compared to amprolium alone. This suggests a complex interaction that
may not be synergistic in all aspects.

¢ In Vitro Sporulation Assay: The combination of amprolium and probiotics was highly effective,
reducing oocyst sporulation rates to 5.86% [4].

Strategic Considerations for Professionals
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When evaluating cost-effectiveness for poultry production, the following factors are crucial:

¢ Established Use and Low Cost: Amprolium is a long-standing, synthetically produced "chemical”
anticoccidial [5] [6]. Its widespread availability in multiple formulations contributes to its low cost and
high cost-effectiveness for many producers.

e The Resistance Challenge: As with all anticoccidials, resistance in Eimeria strains is a major
concern. The study notes E. tenella isolates show moderate resistance to amprolium [4]. This can
diminish its long-term efficacy and value, making rotation programs essential [5].

¢ The Alternative of Vaccination: In organic production or where drug resistance is high, vaccination
is a primary strategy. Live virulent or attenuated vaccines can stimulate protective immunity, offering a
non-chemotherapeutic solution [6].

¢ Role of Non-Chemical Additives: The positive results from prophylactic probiotics highlight a
growing trend. Using probiotics, prebiotics, or other additives can enhance gut health and provide a
complementary or alternative approach to control coccidiosis, potentially reducing reliance on drugs

[4].

How to Deepen Your Analysis

To build a more complete comparison guide, you might consider:

¢ Investigating lonophores: Compare amprolium with ionophores like monensin or salinomycin,
which are widely used for prevention and allow for the development of immunity [5] [6].

e Exploring Other Chemicals: Research the efficacy and cost-profile of other synthetic chemicals like
diclazuril or halofuginone [5] [6].

¢ Seeking Full Economic Data: The search results lacked comprehensive large-scale economic
analyses. Searching for poultry production economic models that incorporate medication costs, feed
conversion ratios, and mortality rates would provide a more robust cost-effectiveness picture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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